![molecular formula C9H17NOS B1429792 1-Oxa-9-thiaspiro[5.5]undecan-4-amine CAS No. 1368086-72-9](/img/structure/B1429792.png)
1-Oxa-9-thiaspiro[5.5]undecan-4-amine
Overview
Description
1-Oxa-9-thiaspiro[5.5]undecan-4-amine is a chemical compound with the CAS Number: 1368086-72-9 . It has a molecular weight of 187.31 . The compound is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H17NOS/c10-8-1-4-11-9(7-8)2-5-12-6-3-9/h8H,1-7,10H2 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 187.31 .Scientific Research Applications
Stereoelectronic Effects Study
- Application : 1,7-Dithiaspiro[5.5]undecane and 1-oxa-7-thiaspiro[5.5]undecane, including 1-Oxa-9-thiaspiro[5.5]undecan-4-amine, have been utilized to study stereoelectronic effects like anomeric and exo-anomeric effects in monothio and dithioacetal functions. This helps in understanding molecular configurations and conformations in organic chemistry (Deslongchamps et al., 1981).
Synthesis of Novel Spirocyclic Structures
- Application : This compound has been used in synthesizing novel spirocyclic structures such as 1,7-dioxaspiro[5.5]undecanes and 1-oxa-7-thiaspiro[5.5]undecanes, which are inspired by bioactive natural products like histrionicotoxins. Such structures have potential applications in drug discovery and development (Jenkins et al., 2009).
Electrocatalytic Oxidation of Racemic Amines
- Application : this compound has been used in the electrocatalytic oxidation of racemic amines. This process is significant in the synthesis of carbonyl compounds and amines, having applications in the field of organic synthesis and pharmaceuticals (Kashiwagi et al., 1999).
Solid-Phase Synthesis of Heterocycles
- Application : The compound has been employed in microwave-assisted solid-phase synthesis, specifically in the formation of piperazines and diazaspirocycles. This technique is crucial in the development of novel pharmaceutical compounds (Macleod et al., 2006).
Synthesis of Spirocyclic Derivatives for Antibacterial Agents
- Application : Research has been conducted on synthesizing spirocyclic derivatives of 1-oxa-9-azaspiro[5.5]undecane for use as antibacterial agents, highlighting the compound's potential in creating new antimicrobial therapies (Lukin et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
1-oxa-9-thiaspiro[5.5]undecan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NOS/c10-8-1-4-11-9(7-8)2-5-12-6-3-9/h8H,1-7,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXXFWZIXMSXIEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCSCC2)CC1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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